Cas no 19519-53-0 (1,3-bis[(2s)-piperidin-2-yl]propan-2-one)
19519-53-0 structure
Product Name:1,3-bis[(2s)-piperidin-2-yl]propan-2-one
CAS No:19519-53-0
MF:C13H24N2O
MW:224.342463493347
CID:1387612
PubChem ID:440934
Update Time:2025-04-20
1,3-bis[(2s)-piperidin-2-yl]propan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1,3-bis[(2S)-piperidin-2-yl]propan-2-one
- 1,3-Bis[(S)-2-piperidinyl]-2-propanone
- Anapheline
- (+)-L-Anaferine
- (-)-anaferine
- L-(+)-Anaferine
- Anaferine; (RS,SR)-form
- 1,3-bis[(2S)-2-piperidyl]propan-2-one
- 1,3-Bis[(s)-piperidin-2-yl]propan-2-one
- 19519-53-0
- C06183
- CHEBI:2702
- Q27105773
- DTXSID20331545
- AC1L9A81
- J-503878
- 1,3-bis[(2s)-piperidin-2-yl]propan-2-one
-
- Inchi: 1S/C13H24N2O/c16-13(9-11-5-1-3-7-14-11)10-12-6-2-4-8-15-12/h11-12,14-15H,1-10H2
- InChI Key: JFMCQBGTUJUOAB-UHFFFAOYSA-N
- SMILES: O=C(CC1NCCCC1)CC1NCCCC1
Computed Properties
- Exact Mass: 224.18902
- Monoisotopic Mass: 224.188863393g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.1Ų
- XLogP3: 1.733
Experimental Properties
- PSA: 41.13
1,3-bis[(2s)-piperidin-2-yl]propan-2-one Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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